Cas no 42116-44-9 (Carbamic acid, (phenylmethyl)-, 1,1-dimethylethyl ester (9CI))

• Product Name: Carbamic acid, (phenylmethyl)-, 1,1-dimethylethyl ester (9CI)
• CAS No: 42116-44-9
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• MDL: MFCD05148681
• CID: 1023545
• PubChem ID: 4615331
• Update Time: 2025-04-20

Carbamic acid, (phenylmethyl)-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (phenylmethyl)-, 1,1-dimethylethyl ester (9CI)
• N-BOC-BENZYLAMINE
• tert-butyl N-benzylcarbamate
• AC1NECOW
• AGN-PC-00G6SV
• ARONIS012989
• Boc-NH-CH2Ph
• CTK1D3426
• N-benzyl-N-t-butyloxycarbonylamine
• N-benzyl-tert-butyl carbamate
• N-Boc benzylamine
• SureCN3838871
• tert-butyl benzylcarbamate
• CHEMBL4994931
• AKOS000499928
• MFCD05148681
• SY335353
• DTXSID50404918
• Carbamic acid, (phenylmethyl)-, 1,1-dimethylethyl ester
• 1,1-Dimethylethyl N-benzylcarbamate
• N-Benzylcarbamic acid tert-butyl ester
• t-butyl benzylcarbamate
• CS-0187579
• AS-30270
• STL065435
• DA-05959
• (Phenylmethyl)carbamic acid 1,1-dimethylethyl ester
• N-tert-Butoxycarbonylbenzenemethanamine
• N-Bocbenzylamine
• Benzylcarbamic acid tert-butyl ester
• 42116-44-9
• boc-benzylamine
• SCHEMBL3838871
• SB77805

• MDL： MFCD05148681
• Inchi： 1S/C12H17NO2/c1-12(2,3)15-11(14)13-9-10-7-5-4-6-8-10/h4-8H,9H2,1-3H3,(H,13,14)
• InChI Key： FWOBBEOKTITUHK-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 207.12601
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives